Cas no 941935-29-1 (3-chloro-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941935-29-1
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 5501612
• PubChem ID: 7635837
• Update Time: 2025-10-28

3-chloro-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• VU0498721-1
• F2783-1346
• Z227904638
• 941935-29-1
• 3-chloro-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide
• 3-chloro-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• AKOS024466557
• 3-chloro-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzene-1-sulfonamide
• 3-chloro-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C17H17ClN2O3S/c1-12-10-14(7-8-16(12)20-9-3-6-17(20)21)19-24(22,23)15-5-2-4-13(18)11-15/h2,4-5,7-8,10-11,19H,3,6,9H2,1H3
• InChI Key： QSOXKNMYPJMOPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1C=CC(=C(C)C=1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-chloro-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide

3-Chloro-N-(3-Methyl-4-(2-Oxopyrrolidin-1-yl)Phenyl)Benzene-1-Sulfonamide (CAS No. 941935-29-1)

The compound 3-chloro-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzene-1-sulfonamide (CAS No. 941935-29-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group, a chlorinated benzene ring, and a substituted pyrrolidine moiety. The combination of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and amides. The sulfonamide group in this compound contributes to its stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the presence of the chlorine atom on the benzene ring enhances the molecule's electronic properties, potentially influencing its interaction with biological targets.

The pyrrolidine ring with a ketone group (2-oxopyrrolidine) introduces rigidity and hydrophobicity to the molecule, which can play a crucial role in optimizing pharmacokinetic profiles. This structural feature also provides opportunities for further functionalization, enabling researchers to explore its potential as a scaffold for drug discovery.

One of the most promising applications of this compound lies in its potential as a modulator of kinase activity. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of this compound to interact with kinase domains suggests its potential as a lead molecule for developing novel therapeutic agents.

Furthermore, the substituted phenyl group attached to the sulfonamide moiety introduces additional complexity to the molecule's structure. This substitution pattern can influence the compound's solubility, permeability, and binding affinity to target proteins. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the optimization of this compound for specific biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway requires careful optimization to ensure high yields and purity. Researchers have explored various strategies to streamline the synthesis process, including the use of microwave-assisted reactions and catalytic methods.

The biological evaluation of this compound has revealed its potential as an inhibitor of several key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. This finding underscores its potential as an epigenetic therapeutic agent.

Another area of interest is its role as a neuroprotective agent. Preclinical studies have shown that this compound can modulate glutamate signaling pathways, which are critical in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it a promising candidate for developing treatments targeting central nervous system disorders.

The toxicological profile of this compound has also been investigated, with results indicating low acute toxicity at therapeutic doses. However, further studies are required to assess its long-term safety profile and potential for off-target effects.

In conclusion, 3-chloro-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzene-1-sulfonamide (CAS No. 941935-29-1) represents a valuable addition to the arsenal of compounds being explored for drug discovery. Its unique structure, combined with recent advancements in chemical synthesis and biological evaluation techniques, positions it as a promising candidate for developing innovative therapeutic agents across multiple disease areas.